Cas no 302781-16-4 (Benzene, 1,4-bis[4-nitro-2-(trifluoromethyl)phenoxy]-)

• Product Name: Benzene, 1,4-bis[4-nitro-2-(trifluoromethyl)phenoxy]-
• CAS No: 302781-16-4
• MF: C₂₀H₁₀F₆N₂O₆
• MW: 488.293626308441
• CID: 1441512
• PubChem ID: 71361324
• Update Time: 2025-04-20

Benzene, 1,4-bis[4-nitro-2-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-bis[4-nitro-2-(trifluoromethyl)phenoxy]-
• 4-nitro-1-[4-[4-nitro-2-(trifluoromethyl)phenoxy]phenoxy]-2-(trifluoromethyl)benzene
• SCHEMBL8141281
• 1,4-bis(4-nitro-2-trifluoromethyl phenoxy)benzene
• JTCDAMOOKOQQGZ-UHFFFAOYSA-N
• 1,1'-[1,4-Phenylenebis(oxy)]bis[4-nitro-2-(trifluoromethyl)benzene]
• DTXSID60785068
• 1,4-Bis(4-nitro-2-(trifluoromethyl)phenoxy)benzene
• 302781-16-4

• Inchi： 1S/C20H10F6N2O6/c21-19(22,23)15-9-11(27(29)30)1-7-17(15)33-13-3-5-14(6-4-13)34-18-8-2-12(28(31)32)10-16(18)20(24,25)26/h1-10H
• InChI Key： JTCDAMOOKOQQGZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1OC1C=CC(=CC=1)OC1C=CC(=CC=1C(F)(F)F)[N+](=O)[O-])[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 488.0443
• Monoisotopic Mass: 488.04430502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 104.74